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Compound of Interest

5-Chloro-2-hydroxy-n-(2-
Compound Name:

hydroxyethyl)benzamide
CAS No.: 6626-89-7
Cat. No.: B13975344

Get Quote

Executive Summary & Operational Directive

Immediate Classification:Halogenated Organic Waste. Do not dispose of 5-Chloro-2-hydroxy-
N-(2-hydroxyethyl)benzamide (CAS: 101820-68-2) down the drain or in general trash.[1][2][3]
[4] Due to the presence of the aryl-chlorine bond, this compound requires high-temperature
incineration to prevent the formation of persistent organic pollutants (POPSs) such as dioxins
during thermal destruction.[1][2][3][4]

Core Directive: Segregate strictly from non-halogenated solvents and strong oxidizers.[4] All
disposal workflows must prioritize the containment of the halogenated moiety.[4]

Chemical Profile & Hazard Logic

To dispose of a chemical safely, you must understand its reactivity.[4] This compound is a
chlorinated salicylamide derivative.[4]
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Check Availability & Pricing

Feature Structural Component Disposal Implication

CRITICAL: Classifies waste as
"Halogenated."[1][2][3][4] Must

Halogenation Aryl-Chloride (CI) be incinerated at >1100°C with
acid gas scrubbing to handle
HCI byproduct.[4]

Weakly acidic (pKa ~7-8).[1][2]
[3][4] Incompatible with strong

Acidity Phenolic Hydroxyl (-OH) bases (exothermic
deprotonation) and strong
oxidizers.[3][4]

Increases polarity.[2][4] Likely
soluble in alcohols/DMSO;
- ) ) sparingly soluble in water.[4]
Solubility Ethanolamine Tall ] ] )
Spill cleanup requires organic
absorbents, not just water

dilution.[4]

Potential skin/eye irritant
(H315, H319).[3][4][5][6][7]
Treat as toxic to aquatic life
(H410) based on structural
analogs (e.g., Niclosamide).[3]

[4]

Toxicity Salicylamide Core

Personal Protective Equipment (PPE) Matrix

Rationale: The phenolic group allows for rapid dermal absorption, while the dust poses an
inhalation risk.[4]
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PPE Category

Specification

Operational Logic

Respiratory

N95 or P100 Respirator

Prevents inhalation of fine
particulates during weighing or
spill cleanup.[1][2][3][4]

Dermal

Nitrile Gloves (Double-gloved)

0.11mm minimum thickness.
Phenolic compounds can
permeate standard latex; nitrile

offers superior resistance.[1][2]

[3]4]

Ocular

Chemical Splash Goggles

Standard safety glasses are
insufficient for powders that
can become airborne; seal

protection is required.[2][4]

Body

Lab Coat (Buttoned)

Tyvek sleeves recommended if
handling quantities >100g to

prevent cuff contamination.[2]

[3]4]

Step-by-Step Disposal Protocol

Scenario A: Pure Solid Waste (Expired or Surplus)[1][2]

[3]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2][3][4]
Glass is acceptable but poses a breakage risk during transport.[4]

e Labeling: Affix a hazardous waste tag immediately.[4]

[¢]

[¢]

[e]

Hazard Checkbox: Check "Toxic" and "Irritant.”[4][8]

Required Text: "Hazardous Waste - Solid - Toxic."[1][2][3][4]

Constituents: Write full chemical name.[4] DO NOT use abbreviations.
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e Segregation: Place the HDPE jar into a secondary containment bin designated for "Solid
Toxic Waste."

» Disposal Path: Hand over to EHS for High-Temperature Incineration.[2][3][4]

Scenario B: Liquid Waste (Mother Liquors | HPLC Waste)
[1][2][3]

Context: You have dissolved the compound in Methanol, DMSO, or Acetonitrile.
e Segregation Rule: Pour into the Halogenated Solvent Waste carboy.

o Why? Even if the solvent is non-halogenated (e.g., Methanol), the solute contains chlorine.
[3][4] Mixing this into a non-halogenated stream creates a "cocktail” that violates the
cheaper non-halogenated disposal protocols, potentially damaging the facility's
relationship with waste vendors.[4]

e pH Check: Ensure the waste stream is Neutral to slightly Acidic (pH 4-7).

o Warning: Do not mix with highly alkaline waste (pH > 10), as phenolic salts may precipitate
or form tars that clog disposal lines.[4]

» Cap & Tag: Ensure the carboy is vented (if required by local policy) or tightly capped.[4]
Update the waste log to include "Chlorinated Benzamide Derivatives."

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper Towels)[3][4]

e Bagging: Collect all solid debris in a clear, 6-mil polyethylene bag.
¢ Tagging: Label as "Chemically Contaminated Debris - Halogenated."

» Disposal: Do not autoclave. Heat may volatilize the compound.[4] Incinerate directly.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision nodes for disposing of 5-Chloro-2-
hydroxy-N-(2-hydroxyethyl)benzamide.
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Start: Waste Generation

Determine Physical State

Contaminated Debris
(Gloves, Wipes)

Pure Solid / Powder Solution / HPLC Waste

/

Place in HDPE Jar
(Wide Mouth)

Is solvent Halogenated?

Yes (e.g., DCM) \ No (e.g., MeOH) | Double Bag (6-mil Poly)

*CRITICAL STEP**
Classify ENTIRE mixture
as Halogenated Waste

Add to Halogenated

Label: 'Toxic Solid Waste Carboy

Final Disposal:
High-Temp Incineration
(>1100°C w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of chlorinated benzamide
derivatives. Note that all liquid streams merge into the Halogenated Waste path regardless of
the solvent base.[4]

Emergency Spill Management

If a spill occurs, you must act to contain the powder before it becomes airborne or enters
drains.[4]
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Isolate: Evacuate the immediate area (10 ft radius). Mark the zone.

Protect: Don full PPE (N95, Goggles, Nitrile Gloves).[4]

Contain (Solid):

o Do not dry sweep (creates dust).[2][3][4]

o Cover the spill with a damp paper towel (water or ethanol) to suppress dust.[4]
o Scoop the wet material into a waste container.[4][8]

Contain (Liquid):

o Use a universal absorbent pads or vermiculite.[4]

o Do not use combustible materials like sawdust if the solvent is flammable (e.g., Methanol).

[4]

Decontaminate: Wash the surface with a soap/water solution.[4] The phenol group is slightly
acidic; a mild alkaline detergent (pH ~8-9) aids solubilization and removal.[1][2][3][4]

Regulatory & Compliance Codes

While this specific CAS is not typically "P-listed" or "U-listed" by name in 40 CFR 261.33, it is
regulated by its characteristics.[2][3][4]

o EPA Waste Code (Generic):D001 (if in ignitable solvent), DO02 (if corrosive), or generally
treated as Halogenated Solvent Waste (FO01/F002) depending on the carrier solvent.[2][3][4]

e Best Practice Code: If no specific code applies, categorize as "Non-Regulated Hazardous
Waste - Toxic" for vendor profiling.[2][3][4]

References

« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[3][4]
Washington, D.C.[3][4] Available at: [Link][1][2][3]
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« National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[4] National Academies Press, 2011.[4] (Chapter 8: Management of
Waste). Available at: [Link][1][2][3]

¢ PubChem.Compound Summary for CAS 101820-68-2 (Benzamide, 5-chloro-2-hydroxy-N-(2-
hydroxyethyl)-).[1][2][3][4] National Library of Medicine.[4] Available at: [Link][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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